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Compound of Interest

Compound Name: 1-(6-Ethoxypyridin-2-yl)ethanone
CAS No.: 21190-90-9
Cat. No.: B3349251
Get Quote
. J

CAS Registry Number: 21190-90-9 IUPAC Name: 1-(6-ethoxypyridin-2-yl)ethanone Formula:
C

H
NO

Molecular Weight: 165.19 g/mol

Part 1: Executive Summary & Sourcing Landscape
The "Make vs. Buy" Assessment

2-Acetyl-6-ethoxypyridine is a structural analog of the widely used flavorant 2-acetyl-6-
methoxypyridine (Acetyl Pyridine). While the methoxy analog is a commodity chemical in the
flavor and fragrance (F&F) industry, the ethoxy variant is significantly less common, often
classified as a Fine Chemical or Building Block rather than a bulk commodity.

Researchers seeking this compound typically face a "Make vs. Buy" decision based on purity
requirements and timeline.
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. Implication for
Feature Commercial Status
Procurement

Stocked by major catalog
Availability Tier 2 (Limited) houses (Sigma, etc.) but rarely
in bulk (>1kg).

Purity typically 95-97%. Not
standard Food Grade
(FEMA/GRAS status is less

common than methoxy).

Primary Grade Research / Lab Grade

Often ships from secondary
warehouses (e.g.,

Lead Time 2—6 Weeks ) )
Japan/Europe) if not in US

stock.

High ( Significantly more expensive
Cost Basis than the methoxy analog due
150/ gram) to lower demand volume.

Validated Supplier Matrix

The following suppliers have listed CAS 21190-90-9 in their catalogs. Note: Inventory fluctuates
rapidly for Tier 2 chemicals.
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Supplier

Catalog / SKU

Purity
Specification

Region

Strategic Note

Sigma-Aldrich

21190-90-9

97% (GC)

Global

Primary
reference
standard. High
reliability, high
cost.

TCI Chemicals

A2802 (Methoxy
Ref)*

Inquire for

Ethoxy

Japan/USA

TCI often
synthesizes the
ethoxy analog on
demand if

Methoxy is stock.

Enamine

Custom

>95% (NMR)

Ukraine/USA

Best for "Building
Block" libraries in

drug discovery.

Combi-Blocks

Check CAS

96-98%

USA

Often has stock
of pyridine
intermediates.

> Critical Note: Many suppliers index the Methoxy analog (CAS 21190-93-2) under similar

search terms. Always verify the CAS 21190-90-9 and the chemical structure before ordering to

avoid receiving the wrong ether.

Procurement Decision Logic

The following decision tree illustrates the recommended workflow for securing this material

based on quantity and urgency.
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Requirement Identified:

2-Acetyl-6-ethoxypyridine

Check Tier 1 Catalogs
(Sigma, TCI, Combi-Blocks)

No
Direct Purchase Check Aggregators
(Lead Time: <1 Week) (Molbase, SciFinder)

Found Reliable Source?

Purchase w/ QC Check

(Lead Time: 2-4 Weeks) SURIEETS DIEESIEl

Urgent / Low Cost \Bulk / No Lab

In-House Synthesis Outsource to CRO
(See Protocol 2.1) (Custom Synthesis)
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Figure 1: Strategic sourcing workflow for rare pyridine intermediates.

Part 2: Technical Quality & Synthesis (The "Backup
Plan")
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If commercial stock is unavailable or prohibitively expensive, 2-acetyl-6-ethoxypyridine can be
synthesized in a standard organic laboratory. The following protocol is a self-validating system
derived from standard Nucleophilic Aromatic Substitution (

) principles on pyridine rings.

Synthesis Rationale

The most robust route utilizes 2-acetyl-6-bromopyridine as the starting material. This precursor
is commercially abundant (CAS 49669-13-8) because it is a common scaffold for ligands (e.g.,
terpyridines). The reaction involves the displacement of the bromine atom by an ethoxide
nucleophile.[1]

Mechanism:

(Addition-Elimination). Key Driver: The acetyl group at position 2 is electron-withdrawing,
activating the pyridine ring (specifically position 6) for nucleophilic attack.

Experimental Protocol
Target: 5.0 g of 2-acetyl-6-ethoxypyridine.

Reagents:
o Substrate: 2-Acetyl-6-bromopyridine (1.0 eq).

¢ Nucleophile: Sodium Ethoxide (NaOEt) (1.1 eq). Preferably freshly prepared or 21 wt%
solution in ethanol.

o Solvent: Absolute Ethanol (Anhydrous).
Step-by-Step Methodology:

e Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, dissolve 2-acetyl-6-bromopyridine (20 mmol) in absolute ethanol (50 mL).

» Addition: Cool the solution to 0°C in an ice bath. Dropwise add Sodium Ethoxide solution (22
mmol) over 15 minutes. Reasoning: Exothermic control prevents side reactions (e.g., aldol
condensation of the acetyl group).
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o Reaction: Remove the ice bath and heat the mixture to reflux (approx. 78°C) under an inert
atmosphere (

or Ar) for 4-6 hours.

o Validation Point: Monitor via TLC (Hexane:EtOAc 8:2). The starting material (
) should disappear, replaced by a more polar product.
e Quench & Workup: Cool to room temperature. Quench with saturated

solution (20 mL). Concentrate under reduced pressure to remove ethanol.
» Extraction: Extract the aqueous residue with Dichloromethane (

mL). Wash combined organics with brine, dry over

, and concentrate.

 Purification: If necessary, purify via flash column chromatography (Silica gel, 0-10% EtOAc in
Hexanes).

Synthesis Pathway Diagram

2-Acetyl-6-bromopyridine Nucleophilic Attack
Electron Deicent Ring oA - NaBr
: Meisenheimer-like | (Elimination) > 2-Acetyl-6-ethoxypyridine

(CAS 21190-90-9)

I
NaOEt / EtOH R T 1 Target Ether
al
(Nucleophile)

Click to download full resolution via product page
Figure 2: Nucleophilic Aromatic Substitution pathway for synthesis.

Part 3: Analytical Characterization[3]

To ensure the integrity of the sourced or synthesized material, the following analytical
parameters must be met.
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Test Expected Result Technical Insight

Pyridines often darken upon
Colorless to pale yellow o o
Appearance ) ) oxidation; yellowing indicates
oil/solid ]
aging.

Look for fragment at m/z 137
GC-MS M+ peak at 165 m/z (loss of ethyl) and 122 (loss of
acetyl).

Distinct ethoxy quartet/triplet

1H NMR (CDCI3) 1.4 (t, 3H), 4.4 (q, 2H), 2.6 (s, and acetyl singlet are

3H) diagnostic.

- . Poor solubility in water; critical
Solubility Soluble in EtOH, DCM, DMSO ]
for formulation.

Safety & Handling (SDS Summary)

Hazards: Irritant (Skin/Eye), potentially harmful if swallowed (pyridines can be neurotoxic).

Storage: Store under inert gas (Argon) at 2—-8°C. Ethers can form peroxides over long
periods; however, the pyridine ring stabilizes this somewhat compared to aliphatic ethers.

Odor: Characteristic pyridine-like, slightly sweet/bready. Use in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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